Cas no 90330-19-1 (2,4(1H,3H)-Pyrimidinedione, 1-benzoyl-5-methyl-)

• Product Name: 2,4(1H,3H)-Pyrimidinedione, 1-benzoyl-5-methyl-
• CAS No: 90330-19-1
• MF: C₁₂H₁₀N₂O₃
• MW: 230.21940279007
• CID: 789282
• PubChem ID: 667610
• Update Time: 2025-04-19

2,4(1H,3H)-Pyrimidinedione, 1-benzoyl-5-methyl- Chemical and Physical Properties

Names and Identifiers

• 2,4(1H,3H)-Pyrimidinedione, 1-benzoyl-5-methyl-
• 1-benzoyl-5-methylpyrimidine-2,4-dione
• AKOS000588898
• 90330-19-1
• DTXSID20349862
• Oprea1_543536
• HMS1678M04
• SR-01000315261-1
• QIUQZAQSDRSKSZ-UHFFFAOYSA-N
• benzoylthymine
• n-benzoylthymine
• Oprea1_664558
• SR-01000315261
• SCHEMBL1418006

• Inchi： 1S/C12H10N2O3/c1-8-7-14(12(17)13-10(8)15)11(16)9-5-3-2-4-6-9/h2-7H,1H3,(H,13,15,17)
• InChI Key： QIUQZAQSDRSKSZ-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1)N1C(NC(C(C)=C1)=O)=O

Computed Properties

• Exact Mass: 230.06914219g/mol
• Monoisotopic Mass: 230.06914219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 395
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 66.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives